Cas no 812651-86-8 (N-(4-acetylphenyl)-4-(trifluoromethoxy)benzenesulfonamide)

• Product Name: N-(4-acetylphenyl)-4-(trifluoromethoxy)benzenesulfonamide
• CAS No: 812651-86-8
• MF: C₁₅H₁₂F₃NO₄S
• MW: 359.320293426514
• CID: 1803602
• PubChem ID: 8190013
• Update Time: 2025-04-21

N-(4-acetylphenyl)-4-(trifluoromethoxy)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-4-(trifluoromethoxy)benzenesulfonamide
• T6703981
• ZINC07052393
• AC1P1FS2
• SureCN4806773
• AKOS000947838
• MCULE-3326872588
• A840080
• N-(4-ethanoylphenyl)-4-(trifluoromethyloxy)benzenesulfonamide
• SCHEMBL4806773
• 812651-86-8
• DTXSID80429119
• starbld0009173
• Z45615518
• N-(4-Acetyl-phenyl)-4-trifluoromethoxy-benzenesulfonamide

• Inchi： 1S/C15H12F3NO4S/c1-10(20)11-2-4-12(5-3-11)19-24(21,22)14-8-6-13(7-9-14)23-15(16,17)18/h2-9,19H,1H3
• InChI Key： DZPSCKPPDNJMAC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(NC1C=CC(C(C)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 359.04391352g/mol
• Monoisotopic Mass: 359.04391352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.8Ų